Cas no 1807133-53-4 (Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate)

• Product Name: Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate
• CAS No: 1807133-53-4
• MF: C₁₂H₉ClF₃NO₂
• MW: 291.653572797775
• CID: 4947328
• Update Time: 2025-05-20

Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate

• Inchi： 1S/C12H9ClF3NO2/c1-2-19-11(18)9-3-7(5-13)10(12(14,15)16)4-8(9)6-17/h3-4H,2,5H2,1H3
• InChI Key： MWBGHNIXRKLTNO-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OCC)C(C#N)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate

Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate

Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate, with the CAS number 1807133-53-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano group, a trifluoromethyl group, and a chloromethyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The benzoate ester group in this compound serves as a versatile platform for further chemical modifications. Its ability to undergo nucleophilic acyl substitution reactions makes it an ideal precursor for synthesizing more complex molecules. Recent studies have highlighted its potential in the development of novel pharmaceutical agents, where the ester group can be selectively cleaved to release bioactive compounds. This property has been extensively explored in drug delivery systems, where controlled release mechanisms are critical.

The cyano group attached to the benzene ring introduces electron-withdrawing effects, which significantly influence the compound's reactivity. This group enhances the electrophilic character of the aromatic ring, making it more susceptible to electrophilic substitution reactions. Researchers have utilized this property to synthesize derivatives with improved electronic properties, which are valuable in the field of organic electronics. For instance, derivatives of this compound have been incorporated into organic light-emitting diodes (OLEDs) to enhance their efficiency and stability.

The trifluoromethyl group is another key feature of this compound. Its strong electron-withdrawing effect not only modulates the electronic properties of the molecule but also imparts high thermal and chemical stability. This makes the compound suitable for applications in harsh environments, such as high-temperature industrial processes or advanced material synthesis. Recent advancements in fluorinated materials have underscored the importance of such groups in achieving superior performance characteristics.

The chloromethyl substituent adds another layer of functionality to this compound. It acts as a leaving group in certain substitution reactions, enabling the synthesis of diverse derivatives. Moreover, its ability to participate in nucleophilic substitution reactions has been exploited in the development of novel catalysts and intermediates for organic synthesis. This substituent also contributes to the compound's solubility properties, making it easier to handle in various synthetic protocols.

Recent studies have focused on leveraging the unique combination of functional groups in Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate for advanced applications. For example, researchers have explored its use as a building block for constructing heterocyclic compounds, which are essential in drug discovery and materials science. The compound's ability to undergo multiple types of reactions simultaneously has been particularly advantageous in designing multi-component reaction strategies.

In addition to its synthetic applications, this compound has shown promise in analytical chemistry as a reference standard for chromatographic separations. Its distinct UV absorption properties make it an ideal candidate for use in high-performance liquid chromatography (HPLC) methods, particularly in the analysis of complex mixtures.

From an environmental standpoint, Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate has been studied for its biodegradation characteristics under various conditions. Understanding its environmental fate is crucial for assessing its safety and sustainability in industrial applications. Recent findings suggest that under aerobic conditions, the compound undergoes rapid mineralization, reducing its potential ecological impact.

In conclusion, Ethyl 5-chloromethyl-2-cyano-4-(trifluoromethyl)benzoate is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in organic synthesis, materials science, and pharmaceutical development. As ongoing research continues to uncover new possibilities for this compound, its role as a key building block in modern chemistry is likely to grow even further.